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Abstract

This technical guide provides a comprehensive overview of the current scientific understanding
of 4-[(Dimethylamino)methyl]benzoic acid (CAS No: 18364-71-1). Despite its availability as
a chemical intermediate, publicly accessible data on the specific biological activities of this
compound is notably scarce. This document synthesizes the available chemical information for
4-[(Dimethylamino)methyl]benzoic acid and explores the potential for biological activity by
examining structurally related benzoic acid derivatives with established pharmacological
profiles. This guide aims to serve as a foundational resource for researchers interested in
exploring the therapeutic possibilities of this molecule.

Introduction to 4-[(Dimethylamino)methyl]benzoic
Acid

4-[(Dimethylamino)methyl]benzoic acid is a synthetic organic compound featuring a benzoic
acid core substituted with a dimethylaminomethyl group at the para-position.[1] Its chemical

structure suggests potential for diverse chemical modifications, making it a valuable
intermediate in the synthesis of more complex molecules, including pharmaceuticals.[1][2]
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Commercial suppliers primarily market this compound as a building block for organic synthesis.

[3]14]

Chemical and Physical Properties:

Property Value Source
CAS Number 18364-71-1 [21[31[4]
Molecular Formula C10H13NO2 [11[2][3]
Molecular Weight 179.22 g/mol [2][3]
Appearance White to off-white solid [1]
Solubility Soluble in polar solvents [1]
Boiling Point 283.8 °C at 760 mmHg [2]

Current Status of Biological Activity Research

A thorough review of scientific literature and patent databases reveals a significant gap in the
direct biological evaluation of 4-[(Dimethylamino)methyl]benzoic acid. No peer-reviewed
studies detailing its specific anticancer, antimicrobial, anti-inflammatory, or other therapeutic
activities were identified. The compound is primarily cited for its role as a synthetic
intermediate.[1][2] Its structure is noted to be adaptable for creating compounds with specific
biological activities and for use in drug delivery systems to improve the solubility and
bioavailability of active pharmaceutical ingredients.[2]

Potential Biological Activities: An Extrapolation
from Structurally Related Compounds

While direct evidence is lacking, the benzoic acid scaffold is a common feature in a multitude of
biologically active molecules. The following sections explore potential activities of 4-
[(Dimethylamino)methyl]benzoic acid based on the established pharmacology of its
structural relatives.

It is critical to emphasize that the following are speculative and require experimental validation.
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Potential Anticancer Activity

Numerous benzoic acid derivatives have been investigated for their anticancer properties. For
instance, certain derivatives have been shown to induce apoptosis and cell cycle arrest in
various cancer cell lines. A patented compound, 4-((2-(2-(2-(4-Methoxyphenyl)-4,5-diphenyl-
1H-imidazol-1-yl)acetyl)hydrazono)methyl)benzoic acid, has demonstrated moderate
anticancer activity against several tumor cell lines.[5] Furthermore, derivatives of 4-
methoxybenzoic acid have shown potential by targeting cell survival pathways like Akt/NFkB.[6]

Hypothetical Signaling Pathway for Anticancer Activity of a Benzoic Acid Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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